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Compound of Interest

Compound Name: Adenosine-13C10

Cat. No.: B15138984 Get Quote

Essential guidelines for the safe handling, operation, and disposal of Adenosine-13C10,

ensuring the protection of laboratory personnel and the integrity of research.

For researchers, scientists, and professionals in drug development, the proper handling of

chemical compounds is paramount. This guide provides detailed procedural information on the

necessary personal protective equipment (PPE) for managing Adenosine-13C10, a stable

isotope-labeled form of adenosine used in various research applications. Adherence to these

safety protocols is critical for minimizing risks and ensuring a safe laboratory environment.

Adenosine-13C10 is classified as harmful if swallowed, causing skin irritation, serious eye

irritation, and potential respiratory irritation.[1] Therefore, a comprehensive approach to safety,

encompassing appropriate PPE, correct handling procedures, and proper disposal methods, is

essential.

Personal Protective Equipment (PPE) Requirements
A risk assessment of the specific procedures being undertaken should always be performed to

determine the precise level of PPE required. However, the following table summarizes the

minimum recommended PPE for handling Adenosine-13C10.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 compliant

To protect against

splashes and airborne

particles that can

cause serious eye

irritation.[1][2]

Face Shield

To be worn in

conjunction with

safety glasses or

goggles

Recommended when

there is a significant

risk of splashing.[3][4]

Hand Protection
Disposable Nitrile

Gloves

To prevent skin

contact which can

cause irritation.[1][2]

Double gloving may

be necessary for

certain procedures.

Body Protection Laboratory Coat
Polyester-cotton blend

(at least 35% cotton)

To protect skin and

personal clothing from

contamination.[3][5]

Respiratory Protection
Dust Mask or

Respirator
NIOSH-approved

To be used if handling

the powder outside of

a certified chemical

fume hood to prevent

respiratory tract

irritation.[1][6]

Operational and Disposal Plans
Handling and Operational Procedures:

Ventilation: Always handle Adenosine-13C10 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][7]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[7] Do not eat, drink, or

smoke in areas where the compound is handled.[7]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the material.

[7]

Spill Management:

In the event of a spill, immediately alert personnel in the area.[7] For small spills of the solid

material, carefully sweep or vacuum up the powder, avoiding dust generation, and place it in a

sealed, labeled container for disposal.[7]

Disposal Plan:

Dispose of Adenosine-13C10 and any contaminated materials in accordance with local, state,

and federal regulations for non-hazardous chemical waste. Consult with your institution's

environmental health and safety (EHS) department for specific guidance.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Adenosine-13C10, from initial preparation to final disposal.
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Safe Handling Workflow for Adenosine-13C10

Preparation
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Dispose via EHS Guidelines

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Adenosine-13C10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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